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Compound of Interest

Compound Name: 4-Nonylaniline

Cat. No.: B1345694

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience.
While grounded in established scientific principles and predictive models, it highlights a
significant lack of direct experimental data for 4-Nonylaniline. The quantitative data presented
herein is largely based on Quantitative Structure-Activity Relationship (QSAR) modeling and
should be interpreted with the understanding that these are estimations and not a substitute for
empirical testing.

Executive Summary

4-Nonylaniline, a substituted aniline with a long alkyl chain, presents a data gap in terms of its
environmental fate and ecotoxicological profile. Due to the absence of comprehensive
experimental studies, this guide synthesizes available physicochemical data with predictions
from validated Quantitative Structure-Activity Relationship (QSAR) models, specifically the U.S.
Environmental Protection Agency's (EPA) EPI Suite™. The predictions indicate that 4-
Nonylaniline is not readily biodegradable, possesses a high potential for adsorption to soil and
sediment, and has a significant bioaccumulation potential. Its predicted aquatic toxicity is high,
classifying it as toxic to aquatic organisms. This guide provides a detailed overview of the
predicted environmental behavior of 4-Nonylaniline, outlines the standard experimental
protocols for its assessment, and visually represents key environmental processes and
workflows.
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Physicochemical Properties

Understanding the fundamental physicochemical properties of a substance is crucial for
predicting its environmental distribution and behavior. While experimental data is limited, the
following table summarizes known and estimated properties for 4-Nonylaniline.

Property Value Source/Method
Molecular Formula CisH2sN ChemSrc[1]
Molecular Weight 219.37 g/mol ChemSrc[1]
Physical State Liquid (presumed at 25°C) -
Boiling Point 333.2£11.0 °C at 760 mmHg ChemSrc[1]
Density 0.9+ 0.1 g/cm3 ChemSrc[1]
Vapor Pressure 0.0 £ 0.7 mmHg at 25°C ChemSrc[1]
. EPI Suite™ (WSKOWWIN
Water Solubility 0.246 mg/L at 25°C
v1.42)
Log Octanol-Water Partition
. 5.65 ChemSrc[1]
Coefficient (Log Kow)
1.12 x 10~* atm-m3/mol at EPI Suite™ (HENRYWIN
Henry's Law Constant
25°C v3.20)

Environmental Fate

The environmental fate of a chemical is governed by a combination of transport and
transformation processes. The high Log Kow of 4-Nonylaniline (5.65) is a strong indicator of
its likely behavior, suggesting it will preferentially partition from water into organic phases such
as soil organic carbon, sediment, and the fatty tissues of organisms.

Abiotic Degradation

Abiotic degradation processes, such as hydrolysis and photolysis, can contribute to the
transformation of chemicals in the environment.
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e Hydrolysis: The HYDROWIN™ v2.00 model within EPI Suite™ predicts that 4-Nonylaniline
is resistant to hydrolysis. Aniline itself is hydrolytically stable, and the addition of the nonyl
group is not expected to introduce a hydrolyzable functional group.

o Photolysis: While specific experimental data for the photolysis of 4-Nonylaniline is
unavailable, anilines can undergo direct photolysis in the atmosphere and surface waters.
The rate of photolysis is dependent on factors such as water clarity, depth, and the presence
of photosensitizing agents. However, for long-chain alkylbenzenes, photooxidation has been
suggested to be a less significant degradation pathway compared to biodegradation[2].

Biotic Degradation

The BIOWIN™ models in EPI Suite™ predict that 4-Nonylaniline is not readily biodegradable.
This suggests that it is likely to persist in the environment for a considerable time.

BIOWIN™ Model Prediction
BIOWINL1 (Linear Model) Does not biodegrade fast
BIOWIN2 (Non-Linear Model) Does not biodegrade fast

BIOWIN3 (Ultimate Biodegradation Timeframe) Weeks to months

BIOWIN4 (Primary Biodegradation Timeframe) Weeks

BIOWINS5 (MITI Linear Model) Not readily biodegradable
BIOWING (MITI Non-Linear Model) Not readily biodegradable
BIOWIN7 (Anaerobic Biodegradation) Not readily biodegradable

The predicted slow rate of biodegradation, coupled with its high lipophilicity, indicates a
potential for persistence in environmental compartments, particularly in sediment and soil.

Bioaccumulation

The high Log Kow value of 5.65 strongly suggests that 4-Nonylaniline has the potential to
bioaccumulate in aquatic organisms. The BCFBAF™ v3.01 model in EPI Suite™ provides the
following bioconcentration factor (BCF) predictions for fish:
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BCF Prediction Method Log BCF BCF (L/kg)
Log Kow based 3.56 3630
Arnot-Gobas (upper trophic) 4.01 10232

A BCF value greater than 2000 is generally considered to indicate a high potential for
bioaccumulation. The predicted BCF values for 4-Nonylaniline significantly exceed this
threshold, highlighting the potential for this chemical to accumulate in aquatic food webs.

Environmental Distribution (Mobility)

The potential for 4-Nonylaniline to move between environmental compartments is largely
dictated by its partitioning behavior. The KOCWIN™ v2.00 model in EPI Suite™ predicts a high
soil and sediment adsorption coefficient.

Koc Prediction Method Log Koc Koc (L/kg)
MCI Method 4.67 46773
Log Kow Method 4.88 75857

These high Koc values indicate that 4-Nonylaniline will be strongly adsorbed to organic matter
in soil and sediment, limiting its mobility in the aqueous phase and its potential to leach into
groundwater. The majority of the compound released into the environment is expected to reside
in soil and sediment.

Ecotoxicity

The ECOSAR™ v2.0 model within EPI Suite™ was used to predict the aquatic toxicity of 4-
Nonylaniline. The predictions are based on its structural similarity to other anilines.
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Trophic Level Endpoint Predicted Value (mgJ/L)
Fish 96-hr LC50 0.53
Daphnia 48-hr EC50 0.28
Green Algae 96-hr EC50 0.15

These predicted values indicate that 4-Nonylaniline is toxic to aquatic organisms at low
concentrations. The European Union's classification, labelling and packaging (CLP) regulation
would likely classify this substance as "Toxic to aquatic life" and potentially "Toxic to aquatic life
with long-lasting effects” given its predicted persistence and bioaccumulation potential.

Experimental Protocols

In the absence of specific experimental data for 4-Nonylaniline, this section details the
standard OECD (Organisation for Economic Co-operation and Development) guidelines that
would be employed to determine its environmental fate and ecotoxicity. These protocols are the
internationally accepted standard methods.

Abiotic Degradation

e Hydrolysis as a Function of pH (OECD 111): This tiered test guideline is designed to
determine the rate of abiotic hydrolysis of a chemical in aqueous solutions at environmentally
relevant pH values (typically 4, 7, and 9)[3][4][5].

o Principle: Sterile aqueous buffer solutions of the test substance are incubated in the dark

at a constant temperature.

o Procedure: A preliminary test is conducted for 5 days at 50°C. If significant hydrolysis
(>10%) is observed, a higher-tier kinetic study is performed at different temperatures to
determine the hydrolysis rate constant and half-life. The identity and concentration of
major hydrolysis products (>10% of the initial concentration) are also determined]6].

o Phototransformation of Chemicals in Water — Direct Photolysis (OECD 316): This guideline
evaluates the potential for a chemical to be degraded by direct absorption of sunlight in
water[7][8][9].
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o Principle: A solution of the test substance in pure water is irradiated with light that

simulates natural sunlight.

o Procedure: The test is typically conducted using a xenon lamp with filters to mimic the
solar spectrum at the Earth's surface. The concentration of the test substance is monitored
over time, and the photolysis rate constant, half-life, and quantum yield are calculated.
Dark controls are run in parallel to account for any non-photolytic degradation[7].

Biotic Degradation

» Ready Biodegradability (OECD 301): This series of tests provides a stringent screen for
assessing the ready biodegradability of chemicals in an aerobic aqueous medium[10][11]
[12]. A substance is considered readily biodegradable if it meets the pass levels (e.g., >60%
of theoretical CO2z evolution) within a 10-day window during the 28-day test period[11][13].

o Principle: A small amount of the test substance is incubated with a microbial inoculum

(e.g., activated sludge) in a mineral medium.

o Methods: Several methods exist, including the CO2 Evolution Test (OECD 301B) and the
Manometric Respirometry Test (OECD 301F)[10][11]. Degradation is measured by
parameters such as CO:z production or oxygen consumption.

Bioaccumulation

¢ Bioaccumulation in Fish: Aqueous and Dietary Exposure (OECD 305): This guideline
describes procedures for determining the bioconcentration and biomagnification potential of
chemicals in fish.

o Principle: The test consists of two phases: an uptake phase where fish are exposed to the
test substance (either in the water or through their diet) and a depuration phase where
they are transferred to a clean environment.

o Procedure: During both phases, the concentration of the test substance in the fish tissue is
measured at various time points. From these measurements, the bioconcentration factor
(BCF), uptake rate constant, and depuration rate constant are calculated.

Ecotoxicity

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://chemistryforsustainability.org/tools-metrics/epi-suitetm
https://www.slideshare.net/slideshow/opera-a-free-and-open-source-qsar-tool-for-predicting-physicochemical-properties-and-environmental-fate-endpoints-acs-2018-new-orleans-usa/91884994
https://episuite.dev/EpiWebSuite/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131700/
https://episuite.dev/EpiWebSuite/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10880251/
https://www.slideshare.net/slideshow/opera-a-free-and-open-source-qsar-tool-for-predicting-physicochemical-properties-and-environmental-fate-endpoints-acs-2018-new-orleans-usa/91884994
https://episuite.dev/EpiWebSuite/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

» Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance
that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period[1].

o Principle: Fish are exposed to a range of concentrations of the test substance in a static,

semi-static, or flow-through system.

o Procedure: Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50 value and its

95% confidence limits are calculated[1].

» Daphnia sp. Acute Immobilisation Test (OECD 202): This test determines the concentration
of a substance that immobilizes 50% of the daphnids (EC50) within a 48-hour period.

o Principle: Young daphnids are exposed to a series of concentrations of the test substance.

o Procedure: The number of immobilized daphnids is recorded at 24 and 48 hours, and the
48-hour EC50 is calculated.

e Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates
the effect of a substance on the growth of freshwater algae.

o Principle: Exponentially growing cultures of algae are exposed to various concentrations of
the test substance for 72 hours.

o Procedure: The growth of the algae is measured over time (e.g., by cell counts or
fluorescence). The concentration that causes a 50% reduction in growth rate (ErC50) or
yield (EyC50) is determined.

Visualizations

The following diagrams illustrate the key environmental fate pathways and a general
experimental workflow for assessing a substance like 4-Nonylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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